Cas no 15051-86-2 (2-fluoro-3-methylbut-2-enoic acid)

• Product Name: 2-fluoro-3-methylbut-2-enoic acid
• CAS No: 15051-86-2
• Molecular Formula: C₅H₇FO₂
• Molecular Weight: 118.106285333633
• MDL: MFCD19228460
• CID: 4602813
• PubChem ID: 55299767

2-fluoro-3-methylbut-2-enoic acid Properties

Names and Identifiers

• 2-fluoro-3-methylbut-2-enoic acid
• 2-Fluoro-3-methyl-but-2-enoic acid

• MDL： MFCD19228460
• InChIKey： RHPSOCYWHMIVLQ-UHFFFAOYSA-N
• Inchi： 1S/C5H7FO2/c1-3(2)4(6)5(7)8/h1-2H3,(H,7,8)
• SMILES： C(O)(=O)/C(/F)=C(\C)/C

Computed Properties

• Exact Mass: 118.04300762g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 118.04300762g/mol
• Heavy Atom Count: 8
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids